Cas no 951127-34-7 (Tert-butyl 3-acetyl-4-oxopyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-acetyl-4-oxopyrrolidine-1-carboxylate
• CAS No: 951127-34-7
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• MDL: MFCD19689449
• CID: 2131949
• PubChem ID: 73553252
• Update Time: 2025-09-23

Tert-butyl 3-acetyl-4-oxopyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-acetyl-4-oxopyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-acetyl-4-oxo-, 1,1-dimethylethyl ester
• 3-Acetyl-4-oxo-pyrrolidine-1-carboxylic acid tert-butyl ester
• XTLYWJHJFOGWMF-UHFFFAOYSA-N
• DA-19393
• SY274338
• 1-Boc-4-acetylpyrrolidin-3-one
• 951127-34-7
• MFCD19689449
• Tert-butyl 3-acetyl-4-oxopyrrolidine-1-carboxylate

• MDL： MFCD19689449
• Inchi： 1S/C11H17NO4/c1-7(13)8-5-12(6-9(8)14)10(15)16-11(2,3)4/h8H,5-6H2,1-4H3
• InChI Key： XTLYWJHJFOGWMF-UHFFFAOYSA-N
• SMILES： O(C(N1CC(C(C(C)=O)C1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.11575802g/mol
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.7
• XLogP3: 0.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines